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Compound of Interest

Compound Name: 60-Fulleroacetic acid

Cat. No.: B583663 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 60-Fulleroacetic acid. As a trusted partner in your research endeavors, we are committed

to providing value beyond the product itself by ensuring you have the necessary information for

safe laboratory practices. The following procedural guidance is designed to directly address

your operational questions and establish a secure working environment.

I. Understanding the Hazards
60-Fulleroacetic acid is a functionalized fullerene, a type of nanoparticle. While pristine

fullerenes have demonstrated low toxicity, the introduction of carboxylic acid groups alters the

molecule's properties, including its solubility and potential biological interactions.[1][2][3] A

precautionary approach is therefore essential due to the limited comprehensive toxicological

data available for many functionalized nanoparticles.[4] The primary hazards to consider are

respiratory, dermal, and eye exposure to the nanoparticle powder and its solutions.

II. Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling 60-Fulleroacetic acid.
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Protection Type Equipment Specifications & Rationale

Respiratory Protection N95 or higher-rated respirator

Recommended when handling

the dry powder to prevent

inhalation of nanoparticles.

Ensure proper fit testing and

training.

Hand Protection
Double-gloving with nitrile

gloves

Provides a barrier against

dermal absorption. Change

gloves immediately if

contaminated.

Eye Protection Safety goggles

Protects against splashes and

airborne particles. A face

shield should be worn in

conjunction with goggles when

there is a significant splash

risk.

Body Protection Laboratory coat

A disposable lab coat is

recommended to prevent

contamination of personal

clothing.

III. Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is paramount for safety.

1. Engineering Controls:

All work with 60-Fulleroacetic acid, especially the handling of dry powder, must be

conducted in a certified chemical fume hood or a glove box to contain airborne particles.

2. Weighing and Solution Preparation:

When weighing the dry powder, do so within the fume hood on a disposable weigh paper.
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To minimize dust generation, add the solvent to the solid slowly.

Handle solutions over a disposable absorbent bench liner to contain any spills.

3. Sonication and Vortexing:

Any procedures that may generate aerosols, such as sonication or vortexing, must be

performed in a sealed container within the fume hood.

4. Personal Hygiene:

Wash hands thoroughly with soap and water after handling the material and before leaving

the laboratory.

IV. Disposal Plan: Managing 60-Fulleroacetic Acid
Waste
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

1. Waste Segregation:

All materials contaminated with 60-Fulleroacetic acid, including gloves, weigh papers,

pipette tips, and absorbent liners, must be collected as hazardous chemical waste.

2. Containerization:

Solid waste should be double-bagged in clearly labeled, sealed plastic bags.

Liquid waste should be collected in a designated, sealed, and clearly labeled waste

container. The label should include "Hazardous Waste," the chemical name, and the

associated hazards.

3. Neutralization (for acidic liquid waste):

Small quantities of acidic liquid waste may be neutralized to a pH between 6.0 and 8.0

before collection. This should be done cautiously within a fume hood, adding a suitable base
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(e.g., sodium bicarbonate solution) slowly to control any exothermic reaction.

Note: Do not attempt to neutralize large volumes or concentrated solutions without a specific,

approved protocol.

4. Final Disposal:

All waste must be disposed of through your institution's hazardous waste management

program. Do not dispose of 60-Fulleroacetic acid waste down the drain.

V. Experimental Workflow
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Workflow for Handling 60-Fulleroacetic Acid
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Caption: Procedural workflow for the safe handling and disposal of 60-Fulleroacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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